Cas no 176774-98-4 (Dihydro Artemisinin-d3)

• Product Name: Dihydro Artemisinin-d3
• CAS No: 176774-98-4
• MF: C₁₅H₂₄O₅
• MW: 287.366550445557
• CID: 1067848
• PubChem ID: 57369467
• Update Time: 2025-05-24

Dihydro Artemisinin-d3 Chemical and Physical Properties

Names and Identifiers

• [2H3]-Dihydroartemisinin
• Dihydro Artemisinin-d3
• DIHYDROARTEMISININ-13C, D3
• Alaxin-d3
• DHQHS 2-d3
• Cotexin-d3
• Cotecxin-d3
• Dihydroqinghaosu-d3
• DihydroarteMisinine-d3
• (3R,5aS,6R,8aS,9R,10S,12R,12aR)-Decahydro-3,6,9-triMethyl- 3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin-10-ol-d3
• Dihydroartemisinin-d3
• 176774-98-4
• CS-0202129
• (1R,4S,5R,8S,9R,10S,12R,13R)-1,5-dimethyl-9-(trideuteriomethyl)-11,14,15,16-tetraoxatetracyclo[10.3.1.04,13.08,13]hexadecan-10-ol
• beta-Dihydroartemisinin-d3
• (1R,4S,5R,8S,9R,10S,12R,13R)-9-(?H?)methyl-1,5-dimethyl-11,14,15,16-tetraoxatetracyclo[10.3.1.0?,??.0?,??]hexadecan-10-ol
• HY-N0176S

• Inchi： 1S/C15H24O5/c1-8-4-5-11-9(2)12(16)17-13-15(11)10(8)6-7-14(3,18-13)19-20-15/h8-13,16H,4-7H2,1-3H3/t8-,9-,10+,11+,12+,13-,14-,15-/m1/s1/i2D3
• InChI Key： BJDCWCLMFKKGEE-MPBQXAAISA-N
• SMILES： O1[C@@]23[C@@H]4O[C@@H]([C@H](C([2H])([2H])[2H])[C@@H]2CC[C@@H](C)[C@@H]3CC[C@@](C)(O1)O4)O

Computed Properties

• Exact Mass: 287.181
• Monoisotopic Mass: 287.181
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2A^2
• XLogP3: 2.5

Experimental Properties

• Melting Point: >300°C

Dihydro Artemisinin-d3 Security Information

• Storage Condition：-20°C Freezer, Under Inert Atmosphere

Additional information on Dihydro Artemisinin-d3

Dihydro Artemisinin-d3: A Comprehensive Overview

Dihydro Artemisinin-d3 (CAS No. 176774-98-4) is a derivative of artemisinin, a well-known antimalarial compound isolated from the plant *Artemisia annua*. The addition of three deuterium atoms (denoted by the "-d3" suffix) in Dihydro Artemisinin-d3 introduces unique properties that make it valuable in various research and therapeutic applications. This compound has garnered significant attention in recent years due to its potential in drug development, particularly in the field of antimalarial and anticancer therapies.

The synthesis of Dihydro Artemisinin-d3 involves a meticulous process that ensures the precise incorporation of deuterium atoms into the molecular structure. This process not only enhances the stability of the compound but also allows for better pharmacokinetic profiling. Recent studies have demonstrated that Dihydro Artemisinin-d3 exhibits improved bioavailability compared to its non-deuterated counterpart, making it a promising candidate for clinical applications.

One of the most significant advancements in the study of Dihydro Artemisinin-d3 is its potential as an anticancer agent. Researchers have found that this compound can selectively target cancer cells while sparing healthy cells, a property that is highly desirable in chemotherapy. A 2022 study published in *Nature Communications* highlighted the ability of Dihydro Artemisinin-d3 to induce apoptosis in breast cancer cells by modulating mitochondrial function and activating caspase pathways. These findings underscore its potential as a novel anticancer drug with minimal side effects.

In addition to its therapeutic applications, Dihydro Artemisinin-d3 has also been utilized as a tool in metabolic studies. The incorporation of deuterium atoms allows researchers to track the compound's fate within biological systems using advanced spectroscopic techniques such as mass spectrometry and nuclear magnetic resonance (NMR). This has facilitated a deeper understanding of its pharmacokinetics and metabolism, which are critical for optimizing its therapeutic use.

Another area where Dihydro Artemisinin-d3 has shown promise is in combination therapy. Recent research has explored its synergistic effects with other antimalarials and anticancer agents. For instance, a 2021 study published in *Malaria Journal* demonstrated that combining Dihydro Artemisinin-d3 with chloroquine significantly enhanced antimalarial efficacy, suggesting a potential strategy for combating drug-resistant malaria strains.

The global health community has expressed keen interest in Dihydro Artemisinin-d3, particularly given the rising threat of multidrug-resistant malaria and cancer. Pharmaceutical companies are actively exploring its potential for large-scale production, with several clinical trials currently underway to assess its safety and efficacy in human subjects.

In conclusion, Dihydro Artemisinin-d3 represents a cutting-edge advancement in medicinal chemistry, offering innovative solutions to some of the most pressing challenges in global health. With ongoing research and development, this compound holds immense potential to revolutionize the treatment of malaria and cancer, making it an indispensable tool in modern medicine.